Cas no 106614-15-7 (propan-2-yl 7-(2-fluorophenyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate)

• Product Name: propan-2-yl 7-(2-fluorophenyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• CAS No: 106614-15-7
• MF: C₁₆H₁₇FN₄O₂
• MW: 316.330186605453
• CID: 4414246
• PubChem ID: 3381332
• Update Time: 2025-05-20

propan-2-yl 7-(2-fluorophenyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-(2-fluorophenyl)-1,7-dihydro-5-methyl-, 1-methylethyl ester
• IJJFSYTXKSLUML-UHFFFAOYSA-N
• propan-2-yl 7-(2-fluorophenyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• isopropyl 7-(2-fluorophenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• SR-01000917637-1
• STL479457
• SR-01000917637
• 106614-15-7
• propan-2-yl 7-(2-fluorophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• propan-2-yl 7-(2-fluorophenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• F3098-4944
• AKOS016313708
• AKOS002253059

• Inchi： 1S/C16H17FN4O2/c1-9(2)23-15(22)13-10(3)20-16-18-8-19-21(16)14(13)11-6-4-5-7-12(11)17/h4-9,14H,1-3H3,(H,18,19,20)
• InChI Key： IJJFSYTXKSLUML-UHFFFAOYSA-N
• SMILES： C12N=CNN1C(C1=CC=CC=C1F)C(C(OC(C)C)=O)=C(C)N=2

Computed Properties

• Exact Mass: 316.13355396Da
• Monoisotopic Mass: 316.13355396Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on propan-2-yl 7-(2-fluorophenyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

Propan-2-yl 7-(2-fluorophenyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate: A Comprehensive Overview

The compound with CAS No. 106614-15-7, known as propan-2-yl 7-(2-fluorophenyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications. This molecule belongs to the class of triazolopyrimidines, which are known for their versatile reactivity and biological activity.

Propan-2-yl 7-(2-fluorophenyl)-5-methyl... is characterized by a fused triazole and pyrimidine ring system, which provides a rigid framework for various functional groups. The presence of a fluoro-substituted phenyl group at position 7 introduces electronic effects that can influence the molecule's reactivity and selectivity in chemical reactions. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of drugs derived from this compound.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have recently explored green chemistry approaches to optimize the synthesis pathway, reducing environmental impact while maintaining high yields. These advancements have made propan-2-yl 7-(2-fluorophenyl)... more accessible for large-scale production and further research.

In terms of applications, propan-2-yl 7-(2-fluorophenyl)... has shown promise in the development of novel pharmaceutical agents. Its ability to act as a precursor for bioactive molecules has been extensively studied in medicinal chemistry. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors and anti-inflammatory agents.

Recent breakthroughs in computational chemistry have enabled detailed molecular modeling of propan-2-yl 7-(2-fluorophenyl)..., providing insights into its interaction with biological targets at the atomic level. These studies have facilitated the design of more potent and selective analogs, which are currently under preclinical evaluation.

Moreover, the structural versatility of this compound has led to its exploration in materials science applications. Its ability to form stable coordination complexes makes it a candidate for use in catalysis and sensor technologies.

In conclusion, propan-2-yl 7-(2-fluorophenyl)-5-methyl... stands as a pivotal molecule in contemporary chemical research. Its unique properties and diverse applications underscore its significance in advancing both therapeutic development and materials innovation.